N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride

• IUPAC Name: N-[(2-ethoxy-3-methoxyphenyl)methyl]-N',N'-dimethylethane-1,2-diamine;dihydrochloride
• InChI: InChI=1S/C14H24N2O2.2ClH/c1-5-18-14-12(7-6-8-13(14)17-4)11-15-9-10-16(2)3;;/h6-8,15H,5,9-11H2,1-4H3;2*1H
• InChI Key: RHRFIRIPPNVRKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1OC)CNCCN(C)C.Cl.Cl
• Molecular Formula: C14H26Cl2N2O2
• Molecular Weight: 325.3 g/mol

Description

N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride, also known as EMD 386088, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a selective antagonist of the dopamine D1 receptor, which plays a crucial role in many physiological processes, including cognition, movement, and reward.

Mechanism of Action

N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088 acts as a competitive antagonist of the dopamine D1 receptor, which means that it binds to the receptor and blocks the binding of dopamine. This results in a decrease in the activity of the receptor, which can have a range of effects depending on the specific physiological process being studied.
Biochemical and Physiological Effects:
N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088 has been shown to have a range of biochemical and physiological effects in various experimental models. For example, this compound has been shown to decrease the release of dopamine in the brain, which can lead to a decrease in locomotor activity and other behavioral changes. N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088 has also been shown to have anti-inflammatory effects in certain experimental models, which suggests that it may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088 in lab experiments is its high selectivity for the dopamine D1 receptor, which allows researchers to study the specific effects of this receptor without interference from other receptors. However, one limitation of using N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088 is its relatively short half-life, which means that it may need to be administered frequently in order to maintain its effects.

Future Directions

There are many potential future directions for research on N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088 and the dopamine D1 receptor. One area of interest is the role of this receptor in addiction and substance abuse, as dopamine signaling is known to play a key role in these processes. Additionally, further research is needed to fully understand the anti-inflammatory effects of N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088 and its potential therapeutic applications in the treatment of inflammatory diseases. Finally, there is ongoing research on the development of new compounds that target the dopamine D1 receptor, which could lead to the development of new therapies for a range of neurological and psychiatric disorders.

Synthesis Methods

N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088 can be synthesized using a multi-step process that involves the reaction of several chemical precursors. The synthesis method involves the condensation of 2-ethoxy-3-methoxybenzaldehyde with N,N-dimethylethylenediamine in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with hydrochloric acid to produce the dihydrochloride salt of N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088.

Scientific Research Applications

N'-(2-ethoxy-3-methoxybenzyl)-N,N-dimethyl-1,2-ethanediamine dihydrochloride 386088 has been widely used in scientific research to study the role of dopamine D1 receptors in various physiological processes. This compound has been shown to be a potent and selective antagonist of the dopamine D1 receptor, which makes it a valuable tool for studying the function of this receptor in vivo and in vitro.